[4-Amino-1-(2-nitrophenyl)sulfonylpiperidin-4-yl]methanol

• IUPAC Name: [4-amino-1-(2-nitrophenyl)sulfonylpiperidin-4-yl]methanol
• InChI: InChI=1S/C12H17N3O5S/c13-12(9-16)5-7-14(8-6-12)21(19,20)11-4-2-1-3-10(11)15(17)18/h1-4,16H,5-9,13H2
• InChI Key: JHMJYJXAKIBRDC-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1(CO)N)S(=O)(=O)C2=CC=CC=C2[N+](=O)[O-]
• Molecular Formula: C12H17N3O5S
• Molecular Weight: 315.35 g/mol
• CAS No.: 2138098-13-0

Description

[4-Amino-1-(2-nitrophenyl)sulfonylpiperidin-4-yl]methanol is a chemical compound that has been studied for its potential use in scientific research. It is a piperidine derivative that has been shown to have interesting properties that could be useful in various fields of study.

Mechanism of Action

The mechanism of action of [4-Amino-1-(2-nitrophenyl)sulfonylpiperidin-4-yl]methanol is not fully understood. However, it has been shown to interact with certain receptors in the brain, which could explain its potential use in neuroscience research.
Biochemical and physiological effects:
The biochemical and physiological effects of this compound are not well documented. However, it has been shown to have potential as a pharmacological tool for studying certain receptors in the brain.

Advantages and Limitations for Lab Experiments

The advantages of using [4-Amino-1-(2-nitrophenyl)sulfonylpiperidin-4-yl]methanol in lab experiments include its potential as a pharmacological tool for studying certain receptors in the brain. However, its limitations include the complexity of its synthesis and the lack of information on its biochemical and physiological effects.

Future Directions

There are several future directions for research on [4-Amino-1-(2-nitrophenyl)sulfonylpiperidin-4-yl]methanol. One potential direction is to further investigate its mechanism of action and its potential use as a pharmacological tool for studying certain receptors in the brain. Another direction is to explore its potential use in medicinal chemistry and drug discovery. Additionally, more research is needed to understand its biochemical and physiological effects.

Synthesis Methods

The synthesis of [4-Amino-1-(2-nitrophenyl)sulfonylpiperidin-4-yl]methanol is a complex process that involves multiple steps. The first step is the synthesis of the piperidine derivative, which is then reacted with nitrobenzene to form the nitrophenyl derivative. The final step involves the reduction of the nitro group to form the amino group.

Scientific Research Applications

[4-Amino-1-(2-nitrophenyl)sulfonylpiperidin-4-yl]methanol has been studied for its potential use in scientific research. It has been shown to have interesting properties that could be useful in various fields of study such as medicinal chemistry, pharmacology, and neuroscience.